2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound (CAS: 338761-84-5) is a heterocyclic organic molecule with the molecular formula C₁₄H₁₀ClF₃N₄ and a molecular weight of 326.71 g/mol . Its structure features a 3-chloro-5-(trifluoromethyl)-2-pyridinyl group linked to a 4-piperidinylidene moiety via a malononitrile spacer.
Properties
IUPAC Name |
2-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-ylidene]propanedinitrile | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClF3N4/c15-12-5-11(14(16,17)18)8-21-13(12)22-3-1-9(2-4-22)10(6-19)7-20/h5,8H,1-4H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYICWNJHRVZEEY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=C(C#N)C#N)C2=C(C=C(C=N2)C(F)(F)F)Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClF3N4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.70 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of 2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 3-chloro-5-(trifluoromethyl)pyridine with piperidine derivatives under controlled conditions. The reaction is often carried out in the presence of a base and a suitable solvent, followed by the addition of malononitrile to form the final product . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity .
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Oxidation: It can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the reduction of specific functional groups.
Substitution: The trifluoromethyl group can participate in substitution reactions, often facilitated by catalysts or specific reagents.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts such as palladium on carbon. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile has diverse applications in scientific research:
Mechanism of Action
The mechanism of action of 2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile involves its interaction with specific molecular targets. The trifluoromethyl group enhances its binding affinity to certain enzymes and receptors, modulating their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Features
(a) 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-morpholino-2-(2-thienyl)acetonitrile (CAS: 338762-06-4)
- Molecular Formula : C₁₆H₁₃ClF₃N₃OS
- Key Differences: Replaces the piperidinylidene group with a morpholino ring and introduces a thienyl substituent.
- Implications: The thienyl group may alter π-π stacking interactions, while morpholino could enhance solubility compared to piperidinylidene .
(b) (Z)-2-(((4-Chloro-5H-1,2,3-dithiazol-5-ylidene)amino)(methylthio)methylene)malononitrile
- Key Differences : Contains a dithiazolylidene core instead of pyridine and a methylthio group.
(c) Fluopyram (CAS: 658066-35-4)
- Molecular Formula : C₁₆H₁₁ClF₆N₂O
- Key Differences: Benzamide backbone instead of malononitrile, retaining the 3-chloro-5-(trifluoromethyl)-2-pyridinyl group.
- Implications : Fluopyram’s benzamide group is critical for its fungicidal activity, suggesting divergent modes of action compared to the target compound .
Physicochemical Properties
| Compound | Molecular Weight (g/mol) | Melting Point (°C) | Key Substituents |
|---|---|---|---|
| Target Compound | 326.71 | Not reported | Cl, CF₃, piperidinylidene, malononitrile |
| 2-[3-Chloro-5-(trifluoromethyl)-...] | 387.81 | Not reported | Morpholino, thienyl |
| Fluopyram | 396.71 | Not reported | Benzamide, CF₃ |
| Haloxyfop methyl ester | 383.73 | Not reported | Phenoxypropanoate, CF₃ |
- Solubility: The morpholino and thienyl groups in compound (a) may improve aqueous solubility compared to the target compound’s piperidinylidene .
- Stability : The trifluoromethyl group in all compounds enhances resistance to metabolic degradation .
Biological Activity
2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile, often referred to as a pyridine derivative, has garnered attention for its potential biological activities. This compound features a trifluoromethyl group and a piperidine moiety, which are significant in modulating its pharmacological properties. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.
- Molecular Formula : CHClFN
- Molecular Weight : 365.79 g/mol
- CAS Number : 303150-26-7
The biological activity of 2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in signaling pathways. The trifluoromethyl group enhances lipophilicity, allowing better membrane penetration and receptor binding.
Key Mechanisms:
- Enzyme Inhibition : The compound has shown potential as an inhibitor of specific enzymes linked to disease processes, particularly in cancer and bacterial infections.
- Receptor Modulation : It may act as an antagonist or agonist at certain receptors, influencing neurotransmitter systems.
Biological Activities
Research indicates that this compound exhibits a range of biological activities:
- Antimicrobial Activity :
- Anticancer Properties :
- Neuropharmacological Effects :
Case Studies
Several studies have explored the biological activity of related compounds:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
